ethyl 4-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[4-(2-fluorophenyl)piperazin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H26FN3O2/c1-2-24-18(23)22-9-7-15(8-10-22)20-11-13-21(14-12-20)17-6-4-3-5-16(17)19/h3-6,15H,2,7-14H2,1H3
• InChI Key: XZXARRWNSLDZBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H26FN3O2
• Molecular Weight: 335.4 g/mol

Description

Ethyl 4-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinecarboxylate, commonly known as EFPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has gained significant attention due to its unique properties and potential therapeutic benefits.

Mechanism of Action

EFPP exerts its pharmacological effects by binding to and modulating the activity of various receptors, such as dopamine D2, serotonin 5-HT1A, and α2-adrenergic receptors. This results in the modulation of neurotransmitter release and the regulation of various physiological processes.
Biochemical and Physiological Effects:
EFPP has been shown to modulate various physiological processes, such as the regulation of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. EFPP has also been shown to modulate the activity of various enzymes, such as monoamine oxidase (MAO), which are involved in the metabolism of neurotransmitters.

Advantages and Limitations for Lab Experiments

EFPP has several advantages for use in laboratory experiments. It exhibits high potency and selectivity for its target receptors, which allows for precise modulation of neurotransmitter activity. EFPP also exhibits good pharmacokinetic properties, such as good oral bioavailability and a long half-life. However, EFPP has several limitations, such as its high cost and limited availability, which may limit its use in certain research applications.

Future Directions

There are several potential future directions for research on EFPP. One area of research is the development of more potent and selective EFPP analogs, which may have improved therapeutic potential. Another area of research is the investigation of the potential therapeutic benefits of EFPP in various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Additionally, the development of new methods for the synthesis and purification of EFPP may enable its wider use in scientific research.
In conclusion, EFPP is a promising chemical compound that has potential applications in scientific research. Its unique properties and pharmacological effects make it a valuable tool for investigating the regulation of neurotransmitter activity and the development of new therapeutic agents. Further research is needed to fully understand the potential benefits and limitations of EFPP and its analogs.

Synthesis Methods

EFPP can be synthesized using various methods, including the reaction of 1-piperazinecarboxylic acid with 2-fluorobenzyl chloride, followed by reaction with ethyl 4-chloro-1-piperidinecarboxylate. The resulting product is then purified using various techniques, such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

EFPP has been extensively studied for its potential applications in scientific research. It has been found to exhibit various pharmacological properties, including antipsychotic, anxiolytic, and analgesic effects. EFPP has also been shown to modulate the activity of various neurotransmitters, such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior.